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TRIPOLI-4® Variance Reduction Technical
Support Center

Welcome to the technical support center for variance reduction techniques in TRIPOLI-4®,
specifically tailored for shielding applications. This resource is designed for researchers,
scientists, and professionals in drug development who utilize Monte Carlo simulations for
radiation transport analysis. Here you will find troubleshooting guides and frequently asked
guestions (FAQs) to address common issues encountered during your experiments.

Troubleshooting Guide

This guide provides solutions to specific problems you might encounter when using variance
reduction techniques in your TRIPOLI-4® shielding simulations.
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Problem | Question

Solution | Answer

My simulation is not converging, or the variance
is too high, especially in a deep penetration

problem.

This is a classic indication that the chosen
variance reduction strategy is not effective
enough. For deep penetration, an analog
simulation is often computationally prohibitive.[1]
Recommended Action: Implement a robust
variance reduction technique. The Exponential
Transform (ET) method combined with a pre-
calculated importance map is a standard and
efficient approach in TRIPOLI-4® for such
problems.[1][2] Consider using the built-in
INIPOND module to automatically generate an
importance map or, for better results, use an
externally generated map from a deterministic
code like IDT (the CADIS methodology).[1][3][4]

[5]

I am running a coupled neutron-photon
simulation, and the photon tallies have high

variance.

This is a common issue as the neutron and
photon importance functions can be generated
independently, leading to suboptimal biasing for
the secondary photons.[6][7] Recommended
Action: TRIPOLI-4® has a diagnosis tool to help
adjust the variance reduction scheme for
coupled simulations.[6] This tool combines the
photon importance map with photon production
data to identify important regions in the neutron
phase space for photon tallies.[6] You can then
adjust the neutron biasing accordingly, for
instance, by placing discrete neutron attractors
in the identified high-importance cells.[7]
Additionally, you can adjust the photon-to-
neutron population ratio, either globally or in
specific volumes, to increase the generation of

photons in critical areas.[6][7]

The statistical weights of my particles are

fluctuating wildly, leading to numerical instability.

This can happen with the Exponential Transform
(ET) method due to the nature of the

exponential biasing.[1] Recommended Action:
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The ET method in TRIPOLI-4® should be used
in conjunction with a population control method.
The code automatically employs a splitting and
Russian roulette process to control particle
weights, keeping them close to the inverse of
the importance values from the provided map.[1]
Ensure that your importance map is a good
representation of the adjoint flux to guide this

process effectively.

How do | choose between the different variance
reduction methods in TRIPOLI-4® (ET, AMS,
Weight Windows)?

The best method depends on the specifics of
your shielding problem.[8] The Exponential
Transform (ET) is the legacy and a very efficient
method for deep penetration problems,
especially when coupled with a good importance
map (e.g., from IDT/CADIS).[1][3][4] Adaptive
Multilevel Splitting (AMS) is another powerful
technique, and its application with a CADIS-like
methodology has been successfully
implemented.[2][4][5] Weight Windows (WW),
also driven by an importance map, is another
effective strategy based on splitting and Russian
roulette.[2][3] For complex geometries with
streaming paths, methods that can utilize
detailed, deterministically generated importance
maps (like CADIS with ET, AMS, or WW) are
generally superior.[1][8]

My simulation with the Exponential Transform is
producing biased results in a problem with fissile

media.

The Exponential Transform can struggle to
ensure stable fission particle sampling in
multiplicative media, potentially leading to
biased estimations of the neutron flux.[9] This
issue can be mitigated if the source is distant
from the fissile material.[9] Recommended
Action: For shielding problems involving
significant fission, the Adaptive Multilevel
Splitting (AMS) method has been shown to be
less sensitive to the type of importance map and

can provide unbiased results with good
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performance.[9] Another approach is the "Two-
step” technique, which separates the calculation
of the fission source from the particle transport
to the detector.[9]

Frequently Asked Questions (FAQs)

Here are answers to some frequently asked questions about variance reduction in TRIPOLI-
4®.
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Question

Answer

What are the default variance reduction
techniques in TRIPOLI-4®7?

By default, TRIPOLI-4® employs non-analog
transport using common techniques like implicit
capture, particle splitting, and Russian roulette.
[10](11]

What is the INIPOND module and how does it

work?

INIPOND is a built-in module in TRIPOLI-4®
that automatically generates an approximate
importance function for the Exponential
Transform method.[3][10][12][13] It requires the
user to define a space and energy grid. The
module can use "attractors," which are fictitious
detectors placed by the user in the geometry to
guide the importance map generation, which is

particularly useful for streaming problems.[10]

What is the CADIS methodology and how is it
used with TRIPOLI-4®?

The Consistent Adjoint Driven Importance
Sampling (CADIS) method is a highly effective
variance reduction strategy for shielding
applications.[3] It involves using a deterministic
solver, such as IDT (part of APOLLO3®), to
calculate the adjoint flux.[3][4][5] This adjoint
flux serves as a high-quality importance map for
the Monte Carlo simulation in TRIPOLI-4®.[3]
This importance map can then be used to drive
various variance reduction techniques, including
the Exponential Transform (ET), Adaptive
Multilevel Splitting (AMS), and Weight Windows
(WW).[1][14] The use of deterministically
generated importance maps generally leads to
faster convergence of the Monte Carlo

simulation.[1]

Can | use variance reduction for coupled

neutron-photon problems?

Yes, TRIPOLI-4® supports variance reduction
for coupled simulations. However, the neutron
and photon importance functions are initialized
independently.[6][7][12] This may require

manual adjustments by the user to optimize the
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biasing for the secondary particles. A built-in
diagnosis tool is available to assist with this

process.[6]

An importance map provides an estimate of the
contribution of a particle at any given point in the
phase space (position, energy, direction) to the

) ) final tally.[4][5] Variance reduction techniques

What is the role of an importance map? ) ] ) ]

use this map to preferentially simulate particles
that are more likely to contribute to the result,
thus reducing the variance for a given

computational time.[15]

The primary variance reduction methods in
TRIPOLI-4® for shielding are the Exponential

What are the main variance reduction Transform (ET), Adaptive Multilevel Splitting
techniques available in TRIPOLI-4® for (AMS), and the Weight Window method.[8]
shielding? These techniques generally rely on an

importance function to guide the simulation.[2]

[8][°]

Experimental Protocols

Below are detailed methodologies for applying key variance reduction techniques in TRIPOLI-
4®.

Protocol 1: Variance Reduction using the INIPOND
Module with Exponential Transform

This protocol describes the steps to set up a shielding calculation using the built-in INIPOND
module for automatic importance map generation.

o Geometry and Material Definition: Define the geometry, materials, and particle source for
your simulation in the TRIPOLI-4® input file as you would for an analog simulation.

» Tally Specification: Define the tallies of interest (e.g., dose rate in a specific volume).
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» Activate INIPOND: In the variance reduction section of your input, activate the INIPOND
module.

o Define Importance Map Grid: Specify a spatial and energy grid that encompasses the
geometry of the problem. This grid will be used by INIPOND to store the importance map.

e Place Attractors (Optional but Recommended): For problems with significant streaming or
complex geometries, define one or more fictitious detectors ("attractors”) at the locations of
your tallies.[7][10] These attractors will guide the automatic generation of the importance
map towards the regions of interest.

e Run Simulation: Execute the TRIPOLI-4® simulation. The code will first perform a pre-
calculation step to generate the importance map using INIPOND and then proceed with the
biased transport simulation using the Exponential Transform.[10]

e Analyze Results: Once the simulation is complete, analyze the tally results and their
statistical uncertainties.

Protocol 2: Variance Reduction using the CADIS
Methodology with an IDT Importance Map

This protocol outlines the use of an externally generated importance map from the IDT
deterministic solver for a more efficient simulation.

o TRIPOLI-4® Geometry Preparation: Create your TRIPOLI-4® geometry and material
definitions.

o Deterministic Model Generation: Use the appropriate tools to convert your TRIPOLI-4®
geometry into a mesh-based input for the IDT deterministic solver. Note that IDT assumes
homogeneous mesh cells.[10]

¢ Adjoint Calculation with IDT: Run IDT to solve the adjoint Boltzmann equation for your
problem. The source for the adjoint calculation should correspond to the response function of
your tally in the TRIPOLI-4® simulation. The output of this run will be an importance map.

e TRIPOLI-4® Input for Biased Simulation:
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o In your TRIPOLI-4® input file, specify the path to the importance map file generated by
IDT.

o Select the variance reduction technique you wish to use with this importance map (e.g.,
Exponential Transform 'IDT+ET', Weight Windows 'IDT+WW', or Adaptive Multilevel
Splitting 'IDT+AMS").[14]

e Source Biasing: TRIPOLI-4® will automatically use the provided importance map to bias the
initial source particles, starting them with weights that are consistent with their importance.[1]

[3]

o Execute TRIPOLI-4®: Run the TRIPOLI-4® simulation. The code will read the external
importance map and perform the biased transport calculation.

e Result Analysis: Analyze the output tallies and their associated variances. This method is
generally expected to yield a higher figure of merit (FOM) compared to using the INIPOND
module, especially for complex deep penetration problems.[1]

Data Presentation

The following table summarizes a comparison of the efficiency of different variance reduction
methods for a spent-fuel cask shielding problem, as presented in a study using TRIPOLI-4®.
The Figure of Merit (FOM) is a measure of efficiency, where a higher FOM indicates a more
efficient calculation.
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Variance Reduction . Relative Figure of Merit
Particle Type
Method (FOM)
INIPOND + Exponential
Neutrons ~1
Transform
IDT + Exponential Transform Neutrons ~1.5
IDT + Weight Windows Neutrons ~1.2
IDT + AMS Neutrons ~1.3
INIPOND + Exponential )
Primary Gammas ~1
Transform
IDT + Exponential Transform Primary Gammas ~10
IDT + Weight Windows Primary Gammas ~8
IDT + AMS Primary Gammas ~9

Note: FOM values are normalized relative to the INIPOND + Exponential Transform case for
each particle type for comparative purposes. The actual values can be found in the source
literature. This table is a qualitative representation based on findings that IDT-based methods,
particularly for primary gammas, provide a significant increase in efficiency.[1]

Visualizations

The following diagrams illustrate key workflows and relationships in the application of variance
reduction techniques in TRIPOLI-4®.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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